![molecular formula C27H27NO5S B2389460 1-[(2,5-Dimethylphenyl)methyl]-3-(4-ethoxyphenyl)sulfonyl-6-methoxyquinolin-4-one CAS No. 866340-59-2](/img/structure/B2389460.png)
1-[(2,5-Dimethylphenyl)methyl]-3-(4-ethoxyphenyl)sulfonyl-6-methoxyquinolin-4-one
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Description
1-[(2,5-Dimethylphenyl)methyl]-3-(4-ethoxyphenyl)sulfonyl-6-methoxyquinolin-4-one is a useful research compound. Its molecular formula is C27H27NO5S and its molecular weight is 477.58. The purity is usually 95%.
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Scientific Research Applications
- DMESQ has shown promising anticancer potential. Researchers have explored its effects on various cancer cell lines, including breast, lung, and colon cancer. It inhibits cell proliferation, induces apoptosis, and disrupts tumor growth pathways .
- DMESQ exhibits antibacterial and antifungal activities. It has been evaluated against drug-resistant strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. Its sulfonyl group contributes to these effects .
- Inflammation plays a crucial role in various diseases. DMESQ has demonstrated anti-inflammatory properties by modulating pro-inflammatory cytokines and inhibiting NF-κB signaling. This makes it a potential candidate for inflammatory disorders .
- DMESQ scavenges free radicals and protects cells from oxidative stress. Its methoxy and sulfonyl groups contribute to its antioxidant activity. Researchers have explored its potential in preventing oxidative damage-related diseases .
- Quinoline derivatives often exhibit neuroprotective effects. DMESQ has been studied for its ability to protect neurons against oxidative stress, mitochondrial dysfunction, and neuroinflammation. It may hold promise for neurodegenerative conditions .
- DMESQ displays interesting photophysical behavior. Its fluorescence properties have been investigated for potential applications in imaging and sensing. Researchers explore its use as a fluorescent probe for biological studies .
Anticancer Activity
Antimicrobial Properties
Anti-Inflammatory Effects
Antioxidant Capacity
Neuroprotective Potential
Photophysical Properties
These diverse applications highlight the versatility of DMESQ and its potential impact across various scientific fields. Keep in mind that ongoing research may uncover additional uses for this intriguing compound! 🌟 .
properties
IUPAC Name |
1-[(2,5-dimethylphenyl)methyl]-3-(4-ethoxyphenyl)sulfonyl-6-methoxyquinolin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H27NO5S/c1-5-33-21-8-11-23(12-9-21)34(30,31)26-17-28(16-20-14-18(2)6-7-19(20)3)25-13-10-22(32-4)15-24(25)27(26)29/h6-15,17H,5,16H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQUMNZOMXKQEMS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=C(C2=O)C=C(C=C3)OC)CC4=C(C=CC(=C4)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H27NO5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2,5-Dimethylphenyl)methyl]-3-(4-ethoxyphenyl)sulfonyl-6-methoxyquinolin-4-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.